Cas no 42832-47-3 (undec-1-en-3-one)

• Product Name: undec-1-en-3-one
• CAS No: 42832-47-3
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 928489
• PubChem ID: 162529
• Update Time: 2025-04-19

undec-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• undec-1-en-3-one
• 1-Undecen-3-one
• Octylvinyl ketone
• Vinyloctyl ketone
• octyl vinyl ketone
• EINECS 255-961-0
• SCHEMBL872361
• DTXSID2068420
• NS00031249
• ADDGAKQSFRASOV-UHFFFAOYSA-N
• N-OCTYL VINYL KETONE
• 42832-47-3
• N6ZJE233VS
• 1-Undec-3-one
• UNII-N6ZJE233VS

• Inchi： 1S/C11H20O/c1-3-5-6-7-8-9-10-11(12)4-2/h4H,2-3,5-10H2,1H3
• InChI Key： ADDGAKQSFRASOV-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(C=C)=O

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds